Cas no 15397-25-8 (4-(beta-D-glucopyranosyloxy)benzoic acid)
15397-25-8 structure
Product Name:4-(beta-D-glucopyranosyloxy)benzoic acid
CAS No:15397-25-8
MF:C13H16O8
MW:300.261344909668
CID:1328626
PubChem ID:440186
Update Time:2025-04-20
4-(beta-D-glucopyranosyloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(beta-D-glucopyranosyloxy)benzoic acid
- benzoic acid, 4-(beta-D-glucopyranosyloxy)-
- 4-O-beta-D-glucopyranosyl-p-hydroxybenzoic acid
- 4-hydroxybenzoic acid 4-O-beta-D-glucopyranoside
- CHEBI:16741
- p-Hydroxybenzoic acid-O-glucoside
- A-D-glucopyranosyloxy)benzoic acid
- p-hydroxybenzoic acid beta-D-glucopyranoside
- HY-N11891
- 4-Hydroxybenzoate-O-glucoside
- CS-0889201
- p-beta-d-glucosyloxybenzoic acid
- 4-(
- 4-Hydroxybenzoic acid 4-O-glucoside
- 4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoic acid
- C03993
- Q16823924
- DTXSID601031606
- p-hydroxybenzoic acid 4-O-beta-D-glucopyranoside
- 15397-25-8
- 4-(beta-D-glucosyloxy)benzoic acid
-
- Inchi: 1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-3-1-6(2-4-7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)
- InChI Key: XSSDYIMYZONMBL-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OC2C=CC(C(=O)O)=CC=2)O1
Computed Properties
- Exact Mass: 300.08451746g/mol
- Monoisotopic Mass: 300.08451746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 137Ų
4-(beta-D-glucopyranosyloxy)benzoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
15397-25-8 (4-(beta-D-glucopyranosyloxy)benzoic acid) Related Products
- 26993-16-8(4-Formylphenyl b-D-Glucopyranoside)
- 64291-41-4(Acetagastrodine)
- 80154-34-3(Helicid)
- 32142-31-7(Vanillic acid 4-β-D-glucoside)
- 33228-65-8(Benzoic acid, 4-(b-D-glucopyranosyloxy)-3,5-dimethoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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